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Compound of Interest

Compound Name: Dimethoxy di-p-cresol

cat. No.: B089365

An In-depth Technical Guide to 3,3'-Dimethoxy-5,5'-dimethyl-[1,1'-biphenyl]-2,2'-diol
(Dimethoxy di-p-cresol)

Abstract

Dimethoxy di-p-cresol, identified by the IUPAC name 3,3'-Dimethoxy-5,5'-dimethyl-[1,1'-
biphenyl]-2,2'-diol, is a biphenolic compound with significant interest in the fields of cosmetics
and pharmacology.[1] As a derivative of p-cresol, a compound found in natural sources and
also synthesized for industrial use, this dimer exhibits notable antioxidant properties.[2][3][4][5]
Its structure, featuring two phenolic hydroxyl groups, allows it to function as a potent radical
scavenger. This technical guide provides a comprehensive overview of its chemical properties,
a plausible synthesis protocol based on related phenolic coupling reactions, and an exploration
of its biological activities, including its potential role in modulating inflammatory signaling
pathways. The information is intended for researchers, scientists, and professionals in drug
development seeking to understand and utilize the therapeutic potential of this class of
compounds.

Chemical Identity and Properties

Dimethoxy di-p-cresol is systematically named 3,3'-Dimethoxy-5,5'-dimethyl-[1,1'-
biphenyl]-2,2'-diol.[1] It is also referred to in chemical databases as 2-(2-hydroxy-3-methoxy-5-
methylphenyl)-6-methoxy-4-methylphenol.[6] The compound is registered under CAS number
13990-86-8.[1][6]

Table 1: Physicochemical Properties of Dimethoxy di-p-cresol
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Property Value Source
CAS Number 13990-86-8 [1][6][7]
Molecular Formula C16H1804 [61[7]
Molecular Weight 274.31 g/mol [61[7]

3,3'-Dimethoxy-5,5'-dimethyl-
IUPAC Name ) . [1]
[1,1'-biphenyl]-2,2'-diol

Melting Point 133-135 °C [7]
Boiling Point (Predicted) 383.9+37.0°C [7]
Density (Predicted) 1.181 + 0.06 g/cm3 [7]
pKa (Predicted) 9.28 + 0.48 [7]
Known Functions Antioxidant, Skin Conditioning [1]

Synthesis and Characterization

The synthesis of dimeric phenolic compounds such as Dimethoxy di-p-cresol typically
involves an oxidative coupling reaction of the corresponding monomeric precursors.[2] While a
specific, detailed protocol for this exact compound is not readily available in the provided
search results, a general methodology can be extrapolated from the synthesis of structurally
similar p-cresol and p-methoxyphenol dimers.[2][3]

Experimental Protocol: Oxidative Coupling Synthesis

This protocol is a representative example based on the synthesis of similar biphenolic
compounds.[2]

e Precursor Preparation: The starting material would be a methoxylated p-cresol derivative,
such as 2-methoxy-4-methylphenol.

e Reaction Setup: Dissolve the precursor (e.g., 0.01 mol) in a suitable solvent like
nitromethane (20 mL) under an inert nitrogen atmosphere.
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o Catalyst Addition: To this solution, add a Lewis acid catalyst such as aluminum chloride
(AICI3, 0.01 mol) dissolved in nitromethane (20 mL). Stir for approximately 30 minutes.

e Oxidant Introduction: Introduce an oxidizing agent, for instance, anhydrous ferric chloride
(FeCl3, 0.01 mol) in nitromethane (20 mL), to the reaction mixture.

e Reaction Execution: Continue stirring the mixture for several hours (e.g., 5 hours) at room
temperature to facilitate the ortho-ortho coupling.

» Quenching and Extraction: Quench the reaction with a dilute acid solution (e.g., 10% HCI).
Extract the organic product using a solvent like dichloromethane (CH2CI2).

 Purification: The crude product is then purified using standard techniques such as column
chromatography or recrystallization to yield the final Dimethoxy di-p-cresol.

Logical Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of Dimethoxy di-p-cresol.
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Biological Activity and Potential Signhaling Pathways

The primary biological activities attributed to Dimethoxy di-p-cresol and related compounds
are their antioxidant and anti-inflammatory effects.[2][8]

Antioxidant and Radical-Scavenging Activity

The antioxidant capacity of phenolic compounds is largely due to their ability to donate a
hydrogen atom from their hydroxyl groups to neutralize free radicals, thereby terminating
damaging chain reactions. Studies on similar p-cresol dimers have shown they possess
enhanced radical-scavenging activity compared to their monomeric precursors.[2][3] The
stoichiometric factor (n), which represents the number of free radicals trapped by one molecule
of the antioxidant, was found to be 3 for a p-cresol dimer, indicating high efficiency.[3]
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Caption: Mechanism of free radical scavenging by Dimethoxy di-p-cresol.

Anti-inflammatory Potential: Inhibition of NF-kB
Signaling

Chronic inflammation is often linked to oxidative stress. Lipopolysaccharide (LPS) is a known
inducer of inflammatory responses in cells like macrophages (e.g., RAW264.7 cells) through
the activation of signaling pathways such as Nuclear Factor-kappa B (NF-kB).[8] Research on
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p-cresol dimers has demonstrated their ability to potently inhibit the LPS-stimulated activation
of NF-kB.[8] This suggests that Dimethoxy di-p-cresol may exert anti-inflammatory effects by
preventing the translocation of NF-kB to the nucleus, which in turn would suppress the
expression of pro-inflammatory genes like cyclooxygenase-2 (COX-2).
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Caption: Postulated inhibition of the NF-kB inflammatory pathway.

Applications in Drug Development and Research
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The dual antioxidant and anti-inflammatory properties of Dimethoxy di-p-cresol make it a
compound of interest for therapeutic applications.

» Dermatology and Cosmetics: Its established use as a skin conditioning agent and antioxidant
suggests its utility in protecting the skin from oxidative damage caused by UV radiation and
environmental pollutants.[1]

o Pharmaceutical Research: The demonstrated anti-inflammatory activity of similar cresol
dimers points to its potential as a lead compound for developing drugs to treat inflammatory
conditions.[8][9] Its ability to inhibit key signaling pathways like NF-kB is a critical area for
further investigation in cancer and chronic inflammatory disease research.[5][8]

« Organic Synthesis: It serves as an intermediate in the synthesis of novel pharmaceutical
compounds.[9]

Conclusion

Dimethoxy di-p-cresol is a multifunctional biphenolic compound with well-defined antioxidant
properties and significant, though less explored, anti-inflammatory potential. Its chemical
structure is amenable to synthesis through established oxidative coupling methods. For drug
development professionals, this molecule represents a promising scaffold for designing novel
therapeutics targeting diseases rooted in oxidative stress and inflammation. Further research is
warranted to fully elucidate its mechanisms of action, cytotoxicity profiles, and in vivo efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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